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Compound of Interest |

Compound Name: (Rac)-PF-998425
Cat. No.: B8210063
Get Quote

For researchers, scientists, and drug development professionals handling (Rac)-PF-998425, a
potent and selective nonsteroidal androgen receptor (AR) antagonist, ensuring its proper
disposal is crucial for laboratory safety and environmental protection. While a specific Safety
Data Sheet (SDS) detailing the disposal protocol for (Rac)-PF-998425 is not readily available,
this guide provides a comprehensive set of procedures based on general principles of
hazardous chemical waste management and the known chemical properties of the compound.

(Rac)-PF-998425 is identified by the chemical formula C14H14F3NO. The presence of a
trifluoromethyl group suggests it is a fluorinated organic compound. Although not definitively
classified as a per- and polyfluoroalkyl substance (PFAS), it is prudent to handle its disposal
with a high degree of caution, similar to other potentially hazardous research chemicals.

Quantitative Data Summary

The following table summarizes key information for the handling and disposal of (Rac)-PF-
998425.
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Parameter

Valuel/lnstruction

Source/Rationale

Chemical Formula

C14H14F3NO

Chemical databases

Compound Type

Non-steroidal androgen

receptor antagonist

Scientific literature[1][2]

Physical Form

Typically a solid powder

Supplier information

Recommended Storage

Store in a cool, dry, well-

ventilated area

General laboratory practice

Primary Disposal Route

Licensed hazardous waste

disposal service

General chemical safety
guidelines[3][4][5][6][7]

Waste Segregation

Collect in a dedicated, properly
labeled, sealed, and
chemically resistant container.
Do not mix with other waste
streams unless compatibility is

confirmed.

Hazardous waste

management protocols[3][4][6]

[7]

Container Rinsing

For empty containers, the first
rinse with a suitable solvent
must be collected as
hazardous waste. For highly
toxic compounds, the first
three rinses should be

collected.

Dartmouth College, Hazardous
Waste Disposal Guide[3]

Experimental Protocol: Decontamination of Empty

Containers

Proper decontamination of empty containers that held (Rac)-PF-998425 is essential to prevent

unintended environmental release.

Objective: To safely decontaminate empty (Rac)-PF-998425 containers for disposal.

Materials:
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o Empty (Rac)-PF-998425 container

o Appropriate organic solvent (e.g., ethanol or acetone, depending on compatibility with the
container material)

e Dedicated hazardous waste container for solvent rinsate

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Procedure:

e Initial Rinse: In a fume hood, add a small amount of the chosen organic solvent to the empty
container.

e Thorough Rinsing: Securely cap and swirl the container to ensure the solvent contacts all
interior surfaces.

o Collect Rinsate: Carefully pour the solvent rinsate into the designated hazardous waste
container.

» Repeat Rinsing: Repeat the rinsing process at least two more times to ensure thorough
decontamination. All rinsate must be collected as hazardous waste.[3]

o Container Disposal: Once triple-rinsed and air-dried, deface or remove the original label from
the container before disposing of it according to your institution's guidelines for non-
hazardous laboratory glass or plastic.[3]

Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of (Rac)-PF-
998425 waste.
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Start: Generation of (Rac)-PF-998425 Waste
(Unused compound, contaminated materials, etc.)

tep 1

Segregate Waste
Place in a dedicated, labeled hazardous waste container.

Store Waste Securely
- Tightly sealed container
- Secondary containment
- Well-ventilated area
- Away from incompatible materials

Arrange for Disposal
Contact your institution's Environmental Health & Safety (EHS) office.

Waste Pickup
Licensed hazardous waste contractor collects the waste.

End: Proper Disposal
(Incineration or other approved method)

Figure 1. Disposal Workflow for (Rac)-PF-998425

Click to download full resolution via product page
Caption: Disposal workflow for (Rac)-PF-998425.

General Disposal Principles

+ Do Not Dispose Down the Drain: Never dispose of (Rac)-PF-998425 or its solutions down
the sink.[3][5] This can contaminate waterways and harm aquatic life.
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» Do Not Dispose in Regular Trash: Unused or waste (Rac)-PF-998425 should never be
placed in the regular trash.[3]

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "(Rac)-PF-998425".[3][6]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling the compound and its waste.

o Consult Institutional Guidelines: Your institution's Environmental Health and Safety (EHS)
office is the primary resource for specific disposal protocols and for arranging hazardous
waste pickup.[4][5][7]

By adhering to these procedures, you can ensure the safe and compliant disposal of (Rac)-PF-
998425, contributing to a secure laboratory environment and minimizing environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8210063/docs#essential-safety-and-disposal-guide-
for-rac-pf-998425]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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